1-Butyl-1-cyclopentanol

• IUPAC Name: 1-butylcyclopentan-1-ol
• InChI: InChI=1S/C9H18O/c1-2-3-6-9(10)7-4-5-8-9/h10H,2-8H2,1H3
• InChI Key: GQTUSXZITATQAM-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1(CCCC1)O
• Molecular Formula: C9H18O
• DSSTOX Substance ID: DTXSID00163306
• Molecular Weight: 142.24 g/mol
• CAS No.: 1462-97-1

Description

1-Butyl-1-cyclopentanol is an organic compound with the molecular formula C₉H₁₈O It is a tertiary alcohol, characterized by a cyclopentane ring bonded to a butyl group and a hydroxyl group

Mechanism of Action

Mode of Action

• 1-Butylcyclopentan-1-ol may exert its effects through various mechanisms:
  • Nucleophilic Reactions : As a cyclic organometallic compound, it can act as a nucleophile in reactions such as alkyl halide displacement or organolithium compound formation .
  • Labeling Biomolecules : The carbonyl group in 1-butylcyclopentan-1-ol can form an anion, useful for labeling biomolecules (e.g., DNA or RNA) with fluorescent dyes or for hybridization experiments .
  • Stereocontrol : It has been used to generate stereocontrol in alcohols and other organic compounds .

Biochemical Pathways

• It may modulate pathways related to cell survival, proliferation, or angiogenesis .

Result of Action

• Apoptosis : Increased apoptosis observed in cancer models .
• Proliferation Inhibition : Decreased cell proliferation due to translation inhibition .
• Angiogenesis Inhibition : 1-butylcyclopentan-1-ol may suppress angiogenesis .

Biochemical Analysis

Biochemical Properties

1-Butylcyclopentan-1-ol can be used as a nucleophile in a variety of reactions, such as the displacement of an alkyl halide or the formation of an organolithium compound .

Cellular Effects

Given its role as a nucleophile in biochemical reactions, it may influence cell function by participating in various cellular processes

Molecular Mechanism

The molecular mechanism of 1-Butylcyclopentan-1-ol involves its use as a nucleophile in various reactions . It can displace an alkyl halide or form an organolithium compound These reactions may involve binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Metabolic Pathways

The metabolic pathways involving 1-Butylcyclopentan-1-ol are not well characterized. It is known to participate in reactions as a nucleophile

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Butyl-1-cyclopentanol can be synthesized through the reaction of cyclopentanone with butylmagnesium bromide in diethyl ether. The reaction mixture is typically cooled to 0°C and then allowed to stir at room temperature overnight .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the synthesis route involving Grignard reagents, such as butylmagnesium bromide, is a common approach in organic synthesis.

Chemical Reactions Analysis

Types of Reactions

1-Butyl-1-cyclopentanol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding alkane.

Substitution: The hydroxyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents like thionyl chloride (SOCl₂) can be used to replace the hydroxyl group with a chlorine atom.

Major Products Formed

Oxidation: Formation of butylcyclopentanone.

Reduction: Formation of butylcyclopentane.

Substitution: Formation of butylcyclopentyl chloride.

Scientific Research Applications

1-Butyl-1-cyclopentanol has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis and as a solvent.

Medicine: Investigated for its potential use in drug development and as a pharmaceutical intermediate.

Industry: Utilized in the production of fragrances and flavoring agents.

Comparison with Similar Compounds

Similar Compounds

Cyclopentanol: Similar structure but lacks the butyl group.

1-Pentylcyclopentanol: Similar structure with a pentyl group instead of a butyl group.

Cyclohexanol: Contains a cyclohexane ring instead of a cyclopentane ring.

Uniqueness

1-Butyl-1-cyclopentanol is unique due to the presence of both a cyclopentane ring and a butyl group, which imparts distinct chemical properties and reactivity compared to its analogs .

Synthesis routes and methods

Procedure details

nBuLi (1.00 mL; 1.50 mmol; 1.00 equiv) was added to a solution of cyclopentenone (84 mg; 1.0 mmol) in the presence of LaCl3.2LiCl (0.33 M; 3.03 mL, 1.00 mmol, 1.00 equiv) at 0° C. After 2 min, sat. aq. NH4Cl (2 mL) and water (2 mL) was added and the aqueous layer was extracted with ether (4×10 mL). The combined extracts were dried (Na2SO4). Careful evaporation under reduced pressure afforded analytically clean 1-butylcyclopentanol (8) as colorless oil (139 mg, 98%). The analytical data were found to be in accordance with the literature data.